2-[(5-Amino-6-Chloro-4-pyrimidinyl)amino]ethyl cyanide

• Molecular Formula: C7H8ClN5
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 3-[(5-amino-6-chloropyrimidin-4-yl)amino]propanenitrile
• InChI: InChI=1S/C7H8ClN5/c8-6-5(10)7(13-4-12-6)11-3-1-2-9/h4H,1,3,10H2,(H,11,12,13)
• InChI Key: ZRONOYNRLJCEBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(C(=N1)Cl)N)NCCC#N

Description

2-[(5-Amino-6-Chloro-4-pyrimidinyl)amino]ethyl cyanide is a useful research compound. Its molecular formula is C7H8ClN5 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(6-Chloro-5-nitro-4-pyrimidinyl)amino]ethyl cyanide (18.7 g, 82.2 mmol) was dissolved in 180 ml ethanol, 180 ml water and 18 ml acetic acid, and zinc powder was added slowly thereto at 0° C. The reaction solution was returned to room temperature and stirred for 30 minutes. Then, the insoluble matters were filtered off, and the filtrate was evaporated. The residue was diluted with ethyl acetate and washed with water and brine, and the organic layer was dried over anhydrous magnesium sulfate and concentrated. The residue was suspended in diethyl ether, and the precipitated solid was collected by filtration to give the title compound which was then washed with diethyl ether to give the title compound (44.6 g, 51%).